Methyl 4-amino-3-(benzyloxy)benzoate

• IUPAC Name: methyl 4-amino-3-phenylmethoxybenzoate
• InChI: InChI=1S/C15H15NO3/c1-18-15(17)12-7-8-13(16)14(9-12)19-10-11-5-3-2-4-6-11/h2-9H,10,16H2,1H3
• InChI Key: IZHWXUWIXVXUDM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)N)OCC2=CC=CC=C2
• Molecular Formula: C15H15NO3
• DSSTOX Substance ID: DTXSID60648563
• Molecular Weight: 257.28 g/mol
• CAS RN: 475215-88-4

Description

“Methyl 4-amino-3-(benzyloxy)benzoate” is a chemical compound with the CAS Number: 475215-88-4. It has a molecular weight of 257.29 and its IUPAC name is "methyl 4-amino-3-(benzyloxy)benzoate". The compound is solid in physical form.

Synthesis Analysis

The synthesis of “Methyl 4-amino-3-(benzyloxy)benzoate” involves several steps. One method involves the use of bromine in dichloromethane at 20℃. Another method involves the use of iron (0) in glacial acetic acid at 20 - 40℃.

Molecular Structure Analysis

The molecular structure of “Methyl 4-amino-3-(benzyloxy)benzoate” is represented by the InChI code: 1S/C15H15NO3/c1-18-15(17)12-7-8-13(16)14(9-12)19-10-11-5-3-2-4-6-11/h2-9H,10,16H2,1H3.

Physical And Chemical Properties Analysis

“Methyl 4-amino-3-(benzyloxy)benzoate” is a solid compound. It has a molecular weight of 257.29. The compound’s InChI code is 1S/C15H15NO3/c1-18-15(17)12-7-8-13(16)14(9-12)19-10-11-5-3-2-4-6-11/h2-9H,10,16H2,1H3.

Scientific Research Applications

Nanotechnology

In nanotechnology, this compound could be employed to modify the surface of nanoparticles, enhancing their solubility, stability, or targeting capabilities for various applications, including drug delivery and diagnostics.

Each application leverages the unique chemical structure of Methyl 4-amino-3-(benzyloxy)benzoate, highlighting its versatility and importance in scientific research. .

Safety and Hazards

“Methyl 4-amino-3-(benzyloxy)benzoate” is classified as harmful if swallowed. It is also classified as very toxic to aquatic life and toxic to aquatic life with long-lasting effects. Precautionary measures include avoiding release to the environment and wearing personal protective equipment.

Mechanism of Action

Mode of Action

It is likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic effects .

Biochemical Pathways

The compound’s benzyloxy and amino functional groups suggest it may be involved in reactions such as free radical bromination, nucleophilic substitution, and oxidation .

Pharmacokinetics

Its molecular weight (25729 g/mol) suggests it may have good bioavailability, as compounds with a molecular weight below 500 g/mol are generally well-absorbed .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of Methyl 4-amino-3-(benzyloxy)benzoate. For instance, the compound should be stored in a refrigerator to maintain its stability . Additionally, exposure to dust and aerosols should be avoided, and the compound should be handled in a well-ventilated place .

Synthesis routes and methods

Procedure details

To a tetrahydrofuran solution (100 mL) of 3-benzyloxy-4-nitro-benzoic acid methyl ester(10.0 g, 34.9 mmol) was added Raney Nickel (wet) (2.0 g). The reaction was pressured to approximately 50 psi at left to shake at room temperature for 5.5 h. An aliquot was removed and TLC deemed the reaction complete. The reaction was filtered through celite and then concentrated under reduced pressure to yield 4-amino-3-benzyloxy-benzoic acid methyl ester as a solid (8.7 g, 97%). 1H NMR (CDCl3) 7.58(m,2H), 7.50-7.30(m,5H), 6.70(d,1H), 5.14(s,2H), 4.84(s,3H).